N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C11H10ClN5O4/c1-21-9-4-7(12)2-3-8(9)14-10(18)5-16-6-13-11(15-16)17(19)20/h2-4,6H,5H2,1H3,(H,14,18)
• InChI Key: BZFIKHHBVQWSPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)NC(=O)CN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C11H10ClN5O4
• Molecular Weight: 311.68 g/mol

Description

N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide, also known as CMT-3, is a synthetic compound that has been extensively researched for its potential applications in the field of medicine.

Mechanism of Action

N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide exerts its effects through the inhibition of various enzymes and signaling pathways. In cancer cells, N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide inhibits the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide also inhibits the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer development. In osteoporosis research, N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide inhibits the activity of osteoclasts, which are responsible for bone resorption. N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide also promotes the differentiation and activity of osteoblasts, which are responsible for bone formation.
Biochemical and Physiological Effects:
N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of tumor growth, bone resorption, and inflammation. N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has also been found to promote bone formation and reduce joint damage in rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide in lab experiments is its ability to selectively target specific enzymes and signaling pathways. This allows researchers to study the effects of N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide on specific disease processes. However, one limitation of using N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is its potential toxicity, which can limit its use in vivo.

Future Directions

There are several future directions for research on N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide. One area of interest is the development of more potent and selective analogs of N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide for use in the treatment of cancer and other diseases. Another area of interest is the investigation of the potential side effects and toxicity of N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide in vivo. Furthermore, the development of new drug delivery systems for N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide could enhance its efficacy and reduce its toxicity. Finally, the investigation of the mechanism of action of N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide could provide insights into the development of new therapies for cancer, osteoporosis, and other diseases.

Synthesis Methods

N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide can be synthesized through a multistep process involving the reaction of 4-chloro-2-methoxyaniline with 3-nitro-1H-1,2,4-triazole-5(4H)-one, followed by acetylation with acetic anhydride. The final product is obtained after purification through recrystallization.

Scientific Research Applications

N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been extensively studied for its potential applications in the treatment of various diseases, including cancer, osteoporosis, and rheumatoid arthritis. In cancer research, N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been shown to inhibit tumor growth and induce apoptosis in cancer cells. Furthermore, N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been found to inhibit bone resorption and promote bone formation, making it a potential treatment for osteoporosis. In rheumatoid arthritis research, N-(4-chloro-2-methoxyphenyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been shown to reduce inflammation and joint damage.